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Compound of Interest

Compound Name: 4-Bromopicolinic acid

Cat. No.: B016424 Get Quote

An In-depth Technical Guide on the Physical Properties of 4-Bromopicolinic Acid

This technical guide provides a comprehensive overview of the core physical properties of 4-
Bromopicolinic acid, targeting researchers, scientists, and professionals in drug

development. The information is presented with clarity and detail, including quantitative data,

experimental methodologies, and logical workflows to facilitate a deeper understanding of this

compound.

Core Physical and Chemical Properties
4-Bromopicolinic acid, with the CAS number 30766-03-1, is a brominated derivative of

picolinic acid.[1] It presents as a solid at room temperature, with colors described as off-white

or white to almost white crystalline powder or fine needles.[1][2]

Quantitative Data Summary
The key physical properties of 4-Bromopicolinic acid are summarized in the table below for

easy reference and comparison.
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Property Value Source(s)

Molecular Formula C6H4BrNO2 [2][3][4]

Molecular Weight 202.01 g/mol [2][3][5]

Melting Point 172-174 °C [3][5][6][7]

Boiling Point 347.8 °C at 760 mmHg [3][6]

pKa (Predicted) 3.25 ± 0.10 [2][7]

Solubility

Sparingly soluble in water,

methanol, and dimethyl

sulfoxide (DMSO).[2][7][8]

Soluble in polar solvents and

less soluble in non-polar

solvents.[1]

Appearance
Off-white solid/fine

needles/powder to crystal
[1][2]

Experimental Protocols for Property Determination
The following sections detail the standard experimental methodologies for determining the key

physical properties of 4-Bromopicolinic acid.

Melting Point Determination
The melting point of an organic solid can be determined using a melting point apparatus, such

as a Mel-Temp or a Vernier melt station.[9][10]

Sample Preparation: A small, dry sample of 4-Bromopicolinic acid is finely crushed and

packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating and Observation: The sample is heated at a steady rate. The temperature at which

the first drop of liquid appears is recorded as the beginning of the melting range. The
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temperature at which the entire sample becomes a clear liquid is recorded as the end of the

melting range.[11] For a pure substance like 4-Bromopicolinic acid, this range is expected

to be narrow.

Boiling Point Determination
The boiling point is typically determined for liquids using distillation.[10] For a high-boiling-point

solid like 4-Bromopicolinic acid, this value is often predicted or determined under vacuum

and extrapolated to atmospheric pressure. The reported boiling point of 347.8 °C at 760 mmHg

is likely a calculated value.[3][6] A standard experimental procedure would involve:

Apparatus Setup: A small amount of the substance is placed in a distillation flask. A

thermometer is positioned so that the top of the bulb is level with the side arm of the flask

leading to the condenser.[10]

Heating: The flask is heated, and the temperature is monitored.

Measurement: The boiling point is the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure, observed as a stable temperature at which

the liquid actively boils and its vapor condenses on the thermometer bulb.[10]

Solubility Assessment
A qualitative assessment of solubility can be performed through simple mixing experiments.[12]

Sample Preparation: A small, measured amount of 4-Bromopicolinic acid (e.g., 10 mg) is

placed into a series of test tubes.

Solvent Addition: A measured volume of a specific solvent (e.g., 1 mL of water, methanol,

DMSO, hexane) is added to each test tube.

Observation: The mixture is agitated. The solubility is observed and categorized as soluble,

sparingly soluble, or insoluble based on the amount of solid that dissolves. The polarity of a

compound influences its solubility, with polar compounds generally dissolving in polar

solvents.[9][11]

pKa Determination

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://teachy.ai/en/project/high-school/12th-grade/chemistry-en/deciphering-the-physical-properties-of-organic-compounds-an-experimental-and-computational-approach
https://www.benchchem.com/product/b016424?utm_src=pdf-body
https://chem.libretexts.org/Courses/Triton_College/Elementary_Organic_Chemistry_(Lab_Manual)/01%3A_Lab_1-_Assessment_of_Physical_Properties_of_Organic_Compounds
https://www.benchchem.com/product/b016424?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987eede3?context=bbe
https://www.chemnet.com/cas/en/30766-03-1/4-Bromopicolinic-acid.html
https://chem.libretexts.org/Courses/Triton_College/Elementary_Organic_Chemistry_(Lab_Manual)/01%3A_Lab_1-_Assessment_of_Physical_Properties_of_Organic_Compounds
https://chem.libretexts.org/Courses/Triton_College/Elementary_Organic_Chemistry_(Lab_Manual)/01%3A_Lab_1-_Assessment_of_Physical_Properties_of_Organic_Compounds
https://www.amherst.edu/system/files/media/0931/Exp1.pdf
https://www.benchchem.com/product/b016424?utm_src=pdf-body
https://www.scribd.com/document/350681919/Lab-Report-1-Physical-properties-of-organic-molecules-docx
https://teachy.ai/en/project/high-school/12th-grade/chemistry-en/deciphering-the-physical-properties-of-organic-compounds-an-experimental-and-computational-approach
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The acid dissociation constant (pKa) can be determined experimentally by titration.

Solution Preparation: A solution of 4-Bromopicolinic acid with a known concentration is

prepared in water or a suitable co-solvent if solubility is low.

Titration: A standardized solution of a strong base (e.g., NaOH) is gradually added to the

acidic solution.

pH Monitoring: The pH of the solution is monitored throughout the titration using a pH meter.

Data Analysis: A titration curve (pH vs. volume of base added) is plotted. The pKa is the pH

at which half of the acid has been neutralized (the midpoint of the titration curve).

Visualizations: Workflows and Pathways
The following diagrams, created using the DOT language, illustrate key experimental and

logical processes related to 4-Bromopicolinic acid.
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Caption: Workflow for determining key physical properties.

Synthesis of 4-Bromopicolinic Acid
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Caption: Synthesis pathway from 4-bromo-2-methylpyridine.
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Caption: Logic diagram for structural confirmation via spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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